Cas no 510723-51-0 (Diethyl-(4-{(pyridin-3-ylmethyl)-amino-methyl}-phenyl)-amine)

• Product Name: Diethyl-(4-{(pyridin-3-ylmethyl)-amino-methyl}-phenyl)-amine
• CAS No: 510723-51-0
• MF: C₁₇H₂₃N₃
• MW: 269.384623765945
• MDL: MFCD03724407
• CID: 3078152
• PubChem ID: 1075944
• Update Time: 2025-04-21

Diethyl-(4-{(pyridin-3-ylmethyl)-amino-methyl}-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• Diethyl-(4-{[(pyridin-3-ylmethyl)-amino]-methyl}-phenyl)-amine
• N-[4-(diethylamino)benzyl]-N-(3-pyridinylmethyl)amine
• 510723-51-0
• N,N-Diethyl-4-(((pyridin-3-ylmethyl)amino)methyl)aniline
• AKOS000284447
• DTXSID901191617
• STK139038
• CS-0327118
• 3-Pyridinemethanamine, N-[[4-(diethylamino)phenyl]methyl]-
• AN-465/42535634
• N,N-diethyl-4-{[(pyridin-3-ylmethyl)amino]methyl}aniline
• SCHEMBL18321280
• SR-01000370483
• SR-01000370483-1
• N,N-diethyl-4-[(pyridin-3-ylmethylamino)methyl]aniline
• Diethyl-(4-{(pyridin-3-ylmethyl)-amino-methyl}-phenyl)-amine

• MDL： MFCD03724407
• Inchi： 1S/C17H23N3/c1-3-20(4-2)17-9-7-15(8-10-17)12-19-14-16-6-5-11-18-13-16/h5-11,13,19H,3-4,12,14H2,1-2H3
• InChI Key： ULNFGTGKYQAVCF-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)CNCC1C=NC=CC=1

Computed Properties

• Exact Mass: 269.189197746Da
• Monoisotopic Mass: 269.189197746Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.2Ų

Diethyl-(4-{(pyridin-3-ylmethyl)-amino-methyl}-phenyl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines